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(5-amino-2-iodo-4-

methylphenyl)methanol

Cat. No.: B1508554

Get Quote

Executive Summary
Molecule of Interest: (5-amino-2-iodo-4-methylphenyl)methanol (CAS: 883546-26-7 /

Generic structure ref) Core Identity: A trifunctional aromatic scaffold combining a nucleophilic

aniline, an electrophilic aryl iodide, and a benzylic alcohol.[1][2] Key Differentiator: Unlike

standard haloanilines, the ortho-positioning of the iodine relative to the benzylic alcohol (C2 vs

C1) creates a unique "molecular pincer" capable of facilitating specific cyclizations (e.g., to

phthalides or benzoxaboroles) that are inaccessible to regioisomers where the amine is ortho

to the alcohol.

This guide compares this scaffold against three primary alternatives:

(3-Amino-4-methylphenyl)methanol: The non-iodinated precursor.[3]

3-Iodo-4-methylaniline: The "de-hydroxylated" analog.

(2-Amino-5-iodophenyl)methanol: The "inverted" regioisomer.[3]
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Structural Logic & Directing Effects
The synthesis of this molecule relies on the strong para-directing effect of the amino group. In

the precursor (3-amino-4-methylphenyl)methanol, the amine at position 5 (relative to the

alcohol at 1, if numbered by IUPAC priority for phenols/anilines, but typically C1=Methanol for

benzyl alcohols) directs electrophilic iodination to position 2.

Amine (Pos 5): Strongly activating, directs ortho/para.[3] Position 4 is blocked (Methyl).[3]

Position 6 is ortho, Position 2 is para.

Result: High regioselectivity for iodination at C2, placing the iodine atom directly adjacent to

the hydroxymethyl group.

The "Ortho-Iodo-Alcohol" Effect
The defining feature of this molecule is the proximity of the iodine (C2) and the hydroxyl group

(C1-CH2OH).[3]

Cross-Coupling: The C2-iodine is sterically crowded. While this slows down oxidative

addition compared to 3-iodo-4-methylaniline, it enables ligand-directed mechanisms where

the hydroxyl group can coordinate with the Palladium catalyst, potentially stabilizing the

intermediate.

Cyclization Potential: This scaffold is primed for carbonylation reactions. Treating the C2-

I/C1-CH2OH motif with CO/Pd leads to lactonization (phthalide formation), a pathway

impossible for the 2-amino-5-iodo isomer.

Comparative Analysis
The following table contrasts the performance of (5-amino-2-iodo-4-methylphenyl)methanol
with its closest analogs in key synthetic transformations.

Table 1: Reactivity Matrix[1]
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Feature
(5-Amino-2-iodo-4-

methylphenyl)metha

nol

3-Iodo-4-

methylaniline

(2-Amino-5-

iodophenyl)methanol

Primary Utility
Multifunctional Core /

Heterocycle Synthesis

Simple Cross-

Coupling Partner

Indole/Quinoline

Precursor

Suzuki Coupling

Moderate (OH may

require protection or

direction)

High (Less steric bulk)
High (Iodine is less

hindered)

Oxidation Sensitivity
High (Benzylic OH ->

CHO/COOH)

Low (Stable Methyl

group)

High (Benzylic OH ->

CHO)

Cyclization Mode

C-O Cyclization (e.g.,

Benzoxaboroles,

Phthalides)

N-Cyclization (Indoles

via Sonogashira)

N-Cyclization

(Benzoxazines)

N-Acylation Rate
Fast (Unhindered

amine)
Fast

Slow (Amine H-

bonded to ortho-OH)

Detailed Comparison vs. Regioisomer
Target Molecule: Iodine is ortho to Alcohol.

Utility: Ideal for installing boronic acids (via Miyaura borylation) that dehydrate with the

alcohol to form benzoxaboroles (privileged structures in anti-infectives).[3]

Regioisomer ((2-Amino-5-iodophenyl)methanol): Amine is ortho to Alcohol.[3]

Utility: Ideal for oxidative cyclization to benzoxazines or, after oxidation to the aldehyde,

Friedländer synthesis of quinolines.

Visualizing the Reactivity Landscape
The diagram below illustrates the divergent synthetic pathways available to this scaffold

compared to its precursor.
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Figure 1: Divergent synthetic pathways.[3] The iodine handle enables coupling and

carbonylation, while the alcohol allows for oxidation or cyclization.

Experimental Protocols
These protocols are adapted from validated methodologies for similar aminobenzyl alcohols

and aryl iodides.

Protocol A: Synthesis via Regioselective Iodination
Rationale: The amino group directs the iodonium ion to the para-position (C2).[3]

Reagents: (3-Amino-4-methylphenyl)methanol (1.0 eq), Benzyltrimethylammonium

dichloroiodate (BTMA-ICl2) (1.2 eq), CaCO3 (2.5 eq).[3]

Solvent: CH2Cl2 / Methanol (1:1 v/v).

Procedure:

Dissolve the starting aniline in the solvent mixture at room temperature.

Add CaCO3 (to scavenge HCl).[3]

Add BTMA-ICl2 portion-wise over 30 minutes.
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Stir for 12 hours. Monitor by TLC (Target Rf is typically higher than starting material due to

iodine lipophilicity).[3]

Quench: Add saturated aqueous NaHSO3 to reduce excess iodine (color change from

brown to yellow/clear).[3]

Isolation: Extract with EtOAc, wash with brine, dry over MgSO4.

Expected Yield: 75-85%.

Protocol B: Chemoselective Oxidation to Benzaldehyde
Rationale: Standard oxidants (Jones, PCC) will destroy the amine. A Cu/TEMPO system is

required to selectively oxidize the benzylic alcohol without affecting the aniline or the aryl

iodide.[3]

Reagents: Substrate (1.0 eq), CuI (10 mol%), TEMPO (10 mol%), DMAP (10 mol%).

Conditions: Acetonitrile, Open air (O2 balloon preferred), Room Temperature.[3]

Procedure:

Mix substrate and catalysts in CH3CN.

Stir vigorously under an air atmosphere.

Reaction is typically complete in 4-6 hours.

Note: The ortho-iodine does not interfere with this radical mechanism.

Reference: Validated against 2-aminobenzyl alcohol oxidation profiles [4].

Protocol C: Suzuki-Miyaura Coupling (Unprotected
Alcohol)
Rationale: The free hydroxyl group is tolerated by boronic acids if mild bases are used.[3]

Catalyst System: Pd(dppf)Cl2 (3 mol%), K2CO3 (2.0 eq).[3]
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Solvent: Dioxane/Water (4:1).[3]

Procedure:

Degas solvents thoroughly (Argon sparge).[3]

Combine Aryl Iodide, Boronic Acid (1.1 eq), and Base.[3]

Heat to 80°C for 4 hours.

Critical Step: Upon workup, acidify carefully to pH 6 if the product contains basic nitrogens

to ensure extraction into the organic phase, but avoid strong acid which might promote

dehydration of the benzylic alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://patents.google.com/patent/WO2011081173A1/en
https://patents.google.com/patent/WO2011081173A1/en
https://patents.google.com/patent/WO2011081173A1/en
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpatents.google.com%2Fpatent%2FWO2011081173A1%2Fen
https://patents.google.com/patent/WO2011081173A1/en
https://www.google.com/url?sa=E&q=https%3A%2F%2Fbenchchem.com
https://patents.google.com/patent/WO2011081173A1/en
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.organic-chemistry.org
https://patents.google.com/patent/WO2011081173A1/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC4420580/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.ncbi.nlm.nih.gov%2Fpmc%2Farticles%2FPMC3899837%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com
https://www.benchchem.com/product/b1508554?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1508554?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. [(NHC)PdCl2(Aniline)] Complexes: Easily Synthesized, Highly Active Pd(II)-NHC
Precatalysts for Cross-Coupling Reactions [organic-chemistry.org]

2. ACP - Quantifying primary oxidation products in the OH-initiated reaction of benzyl alcohol
[acp.copernicus.org]

3. WO2011081173A1 - Tetracyclic compound - Google Patents [patents.google.com]

4. Chemoselective Oxidation of Benzyl, Amino, and Propargyl Alcohols to Aldehydes and
Ketones under Mild Reaction Conditions - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Comparative Guide: Reactivity & Applications of (5-
Amino-2-iodo-4-methylphenyl)methanol[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1508554/docs#comparative-guide-reactivity-
applications-of-5-amino-2-iodo-4-methylphenyl-methanol-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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